8-Pyridin-4-yl-1,4-dioxaspiro[4.5]decan-8-ol

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 8-pyridin-4-yl-1,4-dioxaspiro[4.5]decan-8-ol
• InChI: InChI=1S/C13H17NO3/c15-12(11-1-7-14-8-2-11)3-5-13(6-4-12)16-9-10-17-13/h1-2,7-8,15H,3-6,9-10H2
• InChI Key: JYNRHCKBNIPZAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(C3=CC=NC=C3)O)OCCO2

Description

8-Pyridin-4-yl-1,4-dioxaspiro[4.5]decan-8-ol is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Thirty-five ml of ether was cooled to -78° C., to which 20 ml of a 1.6 mol n-butyl lithium solution in hexane was added. Next, 5 g of 4-bromopyridine was dissolved in 30 ml of ether and the solution was added to the mixture. Then, a solution of 5 g of 1,4-cyclohexanedione monoethyleneacetal in 30 ml of tetrahydrofuran was added to the mixture. After completion of the reaction, the reaction solution was poured into saturated ammonium chloride aqueous solution. The mixture was extracted with chloroform and the extract was purified to give 5 g of 4-hydroxy-4-(4-pyridyl)cyclohexanone ethyleneacetal.

Synthesis routes and methods II

Procedure details

Twenty milliliters (ml) of 1.6M solution of n-butyl lithium in hexane was added to 35 ml of ether cooled at -78° C. Five grams (g) of 4-bromopyridine dissolved in 30 ml of ether was added. Then, a solution of 5 g of 1,4-cyclohexanedione monoethyleneacetal dissolved in 30 ml of tetrahydrofuran was added. After the reaction was completed, the reaction mixture was poured into a saturated aqueous solution of ammonium chloride and extracted with chloroform and purified. There was obtained 5 g of 4-hydroxy-4-(4-pyridyl)cyclohexanone ethyleneacetal.

Synthesis routes and methods III

Procedure details

n-BuLi (32 ml, 64.0 mmol, 2 eq, 2 M solution in hexane) was placed in THF (60 ml) and cooled to −78° C. A solution of 4-bromopyridine (6.3 g, 40.0 mmol, 1.25 eq) in THF (50 ml) was slowly added dropwise at that temperature, and stirring was carried out for 1.5 h. A solution of 1,4-dioxaspiro[4.5]decan-8-one (5.0 g, 32.0 mmol, 1 eq) in THF (50 ml) was added likewise at −78° C., and stirring was carried out for 2 h. After monitoring by thin-layer chromatography, the reaction solution was hydrolyzed with water (100 ml), while cooling, and extracted with ethyl acetate (2×200 ml). The combined organic phases were washed with water (100 ml) and sat. NaCl solution (100 ml), dried over sodium sulfate and concentrated under reduced pressure. After purification by column chromatography (silica gel, 2% MeOH in dichloromethane), the desired product was obtained in the form of a light-brown solid. Yield: 64% (6.0 g, 25.53 mmol).